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Compound of Interest

Compound Name: Deta-NO

Cat. No.: B1240627

Get Quote

For researchers, scientists, and professionals in drug development, understanding the

physicochemical properties of nitric oxide (NO) donors is paramount. Diethylenetriamine/nitric

oxide adduct (DETA-NO or NOC-18) is a widely utilized NONOate that spontaneously releases

nitric oxide under physiological conditions. Its efficacy in experimental models is critically

dependent on its solubility and stability in various solvent systems. This guide provides an in-

depth overview of the solubility of DETA-NO, detailed experimental protocols, and relevant

biological pathways.

Quantitative Solubility Data
The solubility of DETA-NO has been reported in a range of common laboratory solvents. The

data, compiled from various technical datasheets and scientific suppliers, is summarized below

for easy comparison. It is important to note that solubility can be influenced by factors such as

purity, temperature, pH, and the physical state of the compound (e.g., crystalline vs.

amorphous).
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Solvent Reported Solubility
Molar
Concentration
(approx.)

References

Aqueous Buffers > 100 mg/mL > 613 mM [1][2]

Water Soluble to 100 mM 100 mM

> 20 mg/mL > 122 mM

50 mg/mL (with

sonication)
306 mM [3]

30 mg/mL (at pH 9

with NaOH)
184 mM [2]

Phosphate-Buffered

Saline (PBS, pH 7.2)
approx. 10 mg/mL approx. 61 mM [4]

0.01 M Sodium

Hydroxide (NaOH)

Highly Soluble; Stable

for 24h at 0°C
Not specified [5]

1 M Sodium

Hydroxide (NaOH)
120 mg/mL 735 mM [2]

Ethanol approx. 25 mg/mL approx. 153 mM [4]

Soluble to 100 mM 100 mM

Methanol Soluble Not specified [6]

Dimethyl Sulfoxide

(DMSO)
approx. 2 mg/mL approx. 12 mM [4]

< 1 mg/mL

(Insoluble/Slightly

Soluble)

< 6 mM [2][3]

Dimethylformamide

(DMF)
approx. 2 mg/mL approx. 12 mM [4]

Note: The molecular weight of DETA-NO (C₄H₁₃N₅O₂) is 163.18 g/mol . Molar concentrations

are calculated based on this value. There are conflicting reports regarding the solubility in
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DMSO, with some sources indicating poor solubility.[2][3][7][8] Researchers are advised to

perform preliminary solubility tests for their specific application.

Experimental Protocols
Accurate preparation of DETA-NO solutions is crucial for reproducible experimental results.

Below are detailed methodologies for solubility determination and solution preparation.

Protocol 1: General Solubility Determination
This protocol outlines a stepwise procedure for determining the qualitative and quantitative

solubility of DETA-NO.

Materials:

DETA-NO solid

Selected solvents (e.g., water, ethanol, DMSO)

Glass vials or test tubes

Vortex mixer

Water bath sonicator

Thermostatic shaker/water bath

Centrifuge

Syringe filters (e.g., 0.22 µm)

Analytical balance

Appropriate analytical instrument for quantification (e.g., UV-Vis Spectrophotometer)

Procedure:

Qualitative Assessment (Tiered Approach): a. Weigh a precise amount of DETA-NO (e.g., 10

mg) into a glass vial. b. Add the solvent of choice in a stepwise manner to achieve target
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concentrations (e.g., 20 mg/mL, then 10 mg/mL, then 1 mg/mL). c. After each solvent

addition, apply a sequence of mechanical mixing procedures: i. Vortex at room temperature

for 1-2 minutes. ii. If not dissolved, sonicate in a water bath for up to 5 minutes. iii. If still not

dissolved, warm the solution to 37°C for up to 60 minutes.[9] d. Visually inspect the solution

against a dark background for any undissolved particles. A clear solution with no visible

particulates indicates dissolution.[9]

Quantitative Assessment (Equilibrium Solubility Method): a. Prepare a supersaturated

solution by adding an excess amount of DETA-NO to a known volume of the solvent in a

sealed vial. b. Place the vial in a thermostatic shaker bath set to a constant temperature

(e.g., 25°C or 37°C). c. Agitate the mixture for a sufficient time to reach equilibrium (e.g., 24-

72 hours). This allows the solution to become saturated.[10] d. After equilibration, cease

agitation and allow the undissolved solid to settle.[10] e. Centrifuge the vial to pellet the

remaining solid. f. Carefully withdraw an aliquot of the supernatant using a syringe and filter

it through a syringe filter to remove any remaining microparticulates. g. Quantify the

concentration of DETA-NO in the filtered supernatant using a validated analytical method,

such as UV-Vis spectrophotometry (λmax ≈ 252 nm).[1][5]

Protocol 2: Preparation of Stock Solutions
Aqueous Stock Solution: Due to the pH-dependent decomposition of DETA-NO, which is rapid

at acidic pH and slow at physiological pH, a two-step procedure is recommended for preparing

aqueous solutions for biological experiments.[5][11]

Preparation of a Stable Alkaline Stock: Prepare a concentrated stock solution (e.g., 100 mM)

by dissolving DETA-NO in cold (0-4°C) 0.01 M NaOH. This alkaline solution is stable for up

to 24 hours when stored at 0°C.[5]

Initiation of NO Release: For experiments, dilute the alkaline stock solution into the desired

aqueous buffer (e.g., PBS or cell culture medium at pH 7.0-7.4) to the final working

concentration. This pH shift will initiate the controlled, first-order release of NO.[5]

Organic Stock Solution:

If using an organic solvent like ethanol or DMSO, weigh the desired amount of solid DETA-
NO in a suitable vial.
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Add the solvent, which should ideally be purged with an inert gas (e.g., argon or nitrogen) to

remove dissolved oxygen.[4]

Vortex or sonicate until the solid is completely dissolved.

Store organic stock solutions at -80°C.[4] It is recommended to make further dilutions into

aqueous buffers immediately before use, ensuring the final concentration of the organic

solvent is minimal to avoid physiological effects.[4]

Visualization of Pathways and Workflows
Nitric Oxide Signaling Pathway
DETA-NO serves as an exogenous donor of nitric oxide. Once released, NO activates the

canonical NO/sGC/cGMP signaling pathway, which is crucial for many physiological processes,

including vasodilation.[12][13]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://cdn.caymanchem.com/cdn/insert/82100.pdf
https://www.benchchem.com/product/b1240627/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-solubility-of-deta-no
https://www.researchgate.net/figure/Nitric-oxide-signaling-pathway-Figure-shows-different-steps-in-the-NO-signaling-cascade_fig1_281100419
https://www.cusabio.com/pathway/Nitric-oxide-signaling.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NO Source

Target Cell (e.g., Smooth Muscle)

DETA-NO

Nitric Oxide (NO)

 Spontaneous
Dissociation

(pH 7.4)

Soluble Guanylyl
Cyclase (sGC)

 Activates

cGMP

 Catalyzes

GTP

Protein Kinase G
(PKG)

 Activates

Physiological Response
(e.g., Muscle Relaxation)

 Phosphorylates
Target Proteins

Click to download full resolution via product page

Caption: Canonical signaling pathway of Nitric Oxide (NO).
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Experimental Workflow for Solubility Determination
The following diagram illustrates a logical workflow for the quantitative determination of DETA-
NO solubility.
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Caption: Workflow for quantitative solubility measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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